Cas no 2171986-90-4 (2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-5-fluoropyridin-3-amine)

• Product Name: 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-5-fluoropyridin-3-amine
• CAS No: 2171986-90-4
• MF: C₁₂H₁₁FN₄S
• MW: 262.305943727493
• CID: 6109287
• PubChem ID: 165531971
• Update Time: 2025-09-23

2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-5-fluoropyridin-3-amine
• 2171986-90-4
• EN300-1586729
• 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine

• Inchi： 1S/C12H11FN4S/c1-6-8-4-10(18-12(8)17(2)16-6)11-9(14)3-7(13)5-15-11/h3-5H,14H2,1-2H3
• InChI Key： KXTYZUJCWHXZKV-UHFFFAOYSA-N
• SMILES： S1C(C2C(=CC(=CN=2)F)N)=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 262.06884570g/mol
• Monoisotopic Mass: 262.06884570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Additional information on 2-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-5-fluoropyridin-3-amine

Comprehensive Overview of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine (CAS No. 2171986-90-4)

The compound 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine (CAS No. 2171986-90-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a thienopyrazole core fused with a fluoropyridine moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the key reasons for the growing interest in 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine is its structural versatility. The presence of both fluorine and amine groups enhances its binding affinity to biological targets, while the thienopyrazole scaffold contributes to its metabolic stability. This combination addresses common challenges in drug design, such as improving bioavailability and reducing off-target effects. Recent studies have highlighted its potential in addressing inflammatory diseases and oncology, two areas where patients and healthcare providers are actively seeking innovative solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 2171986-90-4 involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions to assemble the heterocyclic framework. The compound’s lipophilicity and hydrogen-bonding capacity make it a valuable intermediate for further derivatization, enabling researchers to fine-tune its pharmacological properties. These characteristics are particularly relevant in the context of AI-driven drug discovery, where computational models prioritize molecules with balanced physicochemical profiles.

The demand for 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine has also been fueled by its compatibility with high-throughput screening platforms. As pharmaceutical companies and academic labs increasingly adopt automated synthesis and fragment-based drug design, this compound serves as a versatile building block for generating diverse chemical libraries. Its structural novelty aligns with the industry’s shift toward underexplored chemical space, a topic frequently discussed in peer-reviewed journals and conferences.

In addition to its scientific relevance, CAS No. 2171986-90-4 has become a subject of interest for patent analysts and intellectual property experts. Several recent filings describe its utility in combination therapies and personalized medicine, reflecting broader healthcare trends. For instance, its potential synergy with immunotherapy agents is being investigated, addressing the urgent need for more effective treatments in cancer research.

Looking ahead, the role of 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine in green chemistry initiatives cannot be overlooked. Researchers are exploring solvent-free synthesis methods and catalytic recycling techniques to produce this compound sustainably, responding to global demands for environmentally friendly pharmaceutical manufacturing. This focus on sustainability resonates with both regulatory agencies and environmentally conscious consumers.

In summary, 2-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-5-fluoropyridin-3-amine (CAS No. 2171986-90-4) represents a compelling case study at the intersection of cutting-edge science and practical applications. Its multifaceted utility—from drug development to sustainable synthesis—positions it as a compound of enduring significance in the evolving landscape of chemical and biomedical research.